Cas no 159853-36-8 (2-hydroxy-4-(4'-methoxyphenyl)phenalen-1-one)

• Product Name: 2-hydroxy-4-(4'-methoxyphenyl)phenalen-1-one
• CAS No: 159853-36-8
• MF: C₂₀H₁₄O₃
• MW: 302.323365688324
• CID: 2032124
• PubChem ID: 638391
• Update Time: 2025-04-21

2-hydroxy-4-(4'-methoxyphenyl)phenalen-1-one Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-4-(4'-methoxyphenyl)phenalen-1-one
• 2-hydroxy-4-(p-methoxyphenyl)-phenalen-1-one
• 4'-methoxyirenolone
• 4'-O-Methylirenolone
• 2-Hydroxy-4-(4-methoxyphenyl)-1H-phenalen-1-one
• 2-hydroxy-4-(4-methoxyphenyl)phenalen-1-one
• AKOS032949146
• InChI=1/C20H14O3/c1-23-14-8-5-12(6-9-14)15-10-7-13-3-2-4-16-19(13)17(15)11-18(21)20(16)22/h2-11,21H,1H
• 2-hydroxy-4-(4'-methoxyphenyl)-1h-phenalen-1-one
• 159853-36-8
• 1H-phenalen-1-one, 2-hydroxy-4-(4-methoxyphenyl)-
• DTXSID10348561
• CS-0159019

• Inchi： 1S/C20H14O3/c1-23-14-8-5-12(6-9-14)15-10-7-13-3-2-4-16-19(13)17(15)11-18(21)20(16)22/h2-11,21H,1H3
• InChI Key： PVZKBQMWQRUUFI-UHFFFAOYSA-N
• SMILES： OC1C(C2C=CC=C3C=CC(C4C=CC(=CC=4)OC)=C(C=1)C3=2)=O

Computed Properties

• Exact Mass: 302.09400
• Monoisotopic Mass: 302.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: Red powder
• Density: 1.333±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 555.8±50.0 °C at 760 mmHg
• Flash Point: 207.1±23.6 °C
• Solubility: Insuluble (7.6E-4 g/L) (25 ºC),
• PSA: 46.53000
• LogP: 4.61060
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

2-hydroxy-4-(4'-methoxyphenyl)phenalen-1-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Phenylnaphthalenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether